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Compound of Interest

Compound Name: 17-Chloro-7-heptadecyne

Cat. No.: B15369609

This guide provides crucial safety and logistical information for the handling and disposal of 17-
Chloro-7-heptadecyne (CAS No. 56554-75-7)[1][2], a halogenated organic compound. The
following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Personal Protective Equipment (PPE)

The selection of appropriate personal protective equipment is the first line of defense against
chemical exposure. The following table summarizes the recommended PPE for handling 17-
Chloro-7-heptadecyne, based on general guidelines for halogenated organic compounds and
safety data for similar chemicals.[3][4][5]
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical splash goggles are
mandatory at all times.[4] A
face shield should be worn in
conjunction with goggles when
there is a significant risk of

splashing.[4]

Protects against splashes of
the chemical which could

cause serious eye damage.[6]

Hand Protection

Chemically resistant gloves
(e.g., Nitrile) should be worn.
[4] Gloves must be inspected
for any signs of degradation or
puncture before use and

should be changed frequently.
[417]

Prevents skin contact with the
chemical, which may cause
irritation or be absorbed

through the skin.

Body Protection

A flame-retardant lab coat is
required.[4] For procedures
with a high risk of splashing, a
chemically resistant apron
should be worn over the lab
coat.[3]

Protects against accidental
spills and splashes, minimizing
skin contact. Flame-retardant
material is recommended as a

precaution.

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood.
[8] If exposure limits are
exceeded, a full-face respirator
with appropriate cartridges
should be used.[5]

Minimizes the inhalation of any
vapors or aerosols, which

could be harmful.

Foot Protection

Fully enclosed, chemical-
resistant shoes must be worn
in the laboratory.[3][6]

Protects feet from spills and

falling objects.

Emergency Procedures
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In the event of an accidental exposure to 17-Chloro-7-heptadecyne, immediate and
appropriate first aid is critical. The following table outlines the recommended emergency

procedures.
Exposure Type Immediate Action
Move the affected person to fresh air
immediately. If breathing is difficult, administer
Inhalati oxygen. If breathing has stopped, provide
nhalation

artificial respiration (do not use mouth-to-mouth
resuscitation if the substance was ingested or

inhaled). Seek immediate medical attention.[5]

Immediately remove all contaminated clothing.
) Wash the affected area thoroughly with soap
Skin Contact .
and plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.[5]

Immediately flush the eyes with copious
amounts of water for at least 15 minutes,

Eye Contact occasionally lifting the upper and lower eyelids.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[5]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[5][9]

Spill Management
In the case of a spill, the primary goal is to contain and clean it up safely.
« Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area.

Ensure the area is well-ventilated, preferably by working within a fume hood or increasing air
exchange.[8][10]
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o Contain the Spill: Use inert absorbent materials, such as vermiculite, sand, or earth, to
contain the spill. Do not use combustible materials like paper towels as the primary
absorbent.

o Clean-up: Carefully collect the absorbent material and place it into a suitable, labeled
container for hazardous waste.[10] Clean the spill area with a suitable solvent, followed by
soap and water.

o Personal Protection: All personnel involved in the cleanup must wear the appropriate PPE as
outlined above.

Handling and Storage

» Handling: All work with 17-Chloro-7-heptadecyne should be performed in a well-ventilated
chemical fume hood.[8] Avoid contact with skin, eyes, and clothing. Avoid inhalation of any
vapors or mists.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.[10]

Disposal Plan

As a halogenated organic compound, 17-Chloro-7-heptadecyne must be disposed of as
hazardous waste.[10][11][12]

» Waste Collection: Collect all waste containing this compound in a designated, properly
labeled, and sealed container. The container should be clearly marked as "Halogenated
Organic Waste".[10][11]

e Segregation: Do not mix halogenated organic waste with non-halogenated organic waste.
[11][12][13] Improper segregation can lead to dangerous reactions and complicates the
disposal process.

o Labeling: The waste container must be labeled with the words "Hazardous Waste" and the
full chemical name "17-Chloro-7-heptadecyne”.[3][10]
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» Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety (EHS) office or a licensed hazardous waste disposal
contractor.[8]

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of 17-Chloro-7-
heptadecyne.
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Caption: Workflow for Safe Handling of 17-Chloro-7-heptadecyne.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15369609?utm_src=pdf-body-img
https://www.benchchem.com/product/b15369609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15369609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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